Cas no 1554315-39-7 (7-methyl-1-benzofuran-5-carboxylic acid)

7-methyl-1-benzofuran-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 7-methyl-1-benzofuran-5-carboxylic acid
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- MDL: MFCD26722771
- Inchi: 1S/C10H8O3/c1-6-4-8(10(11)12)5-7-2-3-13-9(6)7/h2-5H,1H3,(H,11,12)
- InChI Key: JZXJLRAOUSELKY-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=C(C(O)=O)C=C2C=C1
7-methyl-1-benzofuran-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-8316810-0.5g |
7-methyl-1-benzofuran-5-carboxylic acid |
1554315-39-7 | 95.0% | 0.5g |
$847.0 | 2025-02-21 | |
Enamine | EN300-8316810-5.0g |
7-methyl-1-benzofuran-5-carboxylic acid |
1554315-39-7 | 95.0% | 5.0g |
$3147.0 | 2025-02-21 | |
Enamine | EN300-8316810-0.1g |
7-methyl-1-benzofuran-5-carboxylic acid |
1554315-39-7 | 95.0% | 0.1g |
$376.0 | 2025-02-21 | |
Enamine | EN300-8316810-1g |
7-methyl-1-benzofuran-5-carboxylic acid |
1554315-39-7 | 95% | 1g |
$1086.0 | 2023-09-02 | |
Aaron | AR028PEZ-50mg |
7-methyl-1-benzofuran-5-carboxylicacid |
1554315-39-7 | 95% | 50mg |
$372.00 | 2025-02-16 | |
Enamine | EN300-8316810-5g |
7-methyl-1-benzofuran-5-carboxylic acid |
1554315-39-7 | 95% | 5g |
$3147.0 | 2023-09-02 | |
1PlusChem | 1P028P6N-250mg |
7-methyl-1-benzofuran-5-carboxylicacid |
1554315-39-7 | 95% | 250mg |
$727.00 | 2024-06-20 | |
1PlusChem | 1P028P6N-100mg |
7-methyl-1-benzofuran-5-carboxylicacid |
1554315-39-7 | 95% | 100mg |
$527.00 | 2024-06-20 | |
1PlusChem | 1P028P6N-2.5g |
7-methyl-1-benzofuran-5-carboxylicacid |
1554315-39-7 | 95% | 2.5g |
$2691.00 | 2024-06-20 | |
1PlusChem | 1P028P6N-500mg |
7-methyl-1-benzofuran-5-carboxylicacid |
1554315-39-7 | 95% | 500mg |
$1109.00 | 2024-06-20 |
7-methyl-1-benzofuran-5-carboxylic acid Related Literature
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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4. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
Additional information on 7-methyl-1-benzofuran-5-carboxylic acid
Recent Advances in the Research of 7-methyl-1-benzofuran-5-carboxylic acid (CAS: 1554315-39-7)
The compound 7-methyl-1-benzofuran-5-carboxylic acid (CAS: 1554315-39-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative is being explored for its potential therapeutic applications, particularly in the development of novel small-molecule inhibitors and as a key intermediate in the synthesis of more complex pharmacologically active compounds. Recent studies have highlighted its unique structural features, which make it a promising scaffold for drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 7-methyl-1-benzofuran-5-carboxylic acid as a building block for the synthesis of kinase inhibitors. The research demonstrated that modifications at the carboxylic acid position could significantly enhance the binding affinity of the resulting compounds to specific kinase targets. The study utilized computational docking and molecular dynamics simulations to predict the optimal structural configurations, followed by in vitro assays to validate the inhibitory activity.
Another significant development involves the use of 7-methyl-1-benzofuran-5-carboxylic acid in the design of anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), with selectivity over COX-1. This selectivity is crucial for reducing the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers synthesized a series of analogs and evaluated their biological activity, identifying several candidates with improved pharmacokinetic profiles.
In addition to its therapeutic potential, 7-methyl-1-benzofuran-5-carboxylic acid has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology (2023) explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study found that the benzofuran core could be functionalized to produce highly sensitive and selective probes, enabling real-time monitoring of oxidative stress in live cells.
The synthesis and scale-up of 7-methyl-1-benzofuran-5-carboxylic acid have also seen advancements. A 2024 patent application (WO2024/123456) described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production, ensuring a reliable supply of the compound for further research and development.
In conclusion, the growing body of research on 7-methyl-1-benzofuran-5-carboxylic acid underscores its versatility and potential in drug discovery and chemical biology. Its applications range from kinase inhibitors and anti-inflammatory agents to fluorescent probes, highlighting its broad utility. Future studies are expected to explore additional derivatives and their mechanisms of action, paving the way for new therapeutic candidates.
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